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Get Quote

Executive Summary
Amphidinolide Q is a cytotoxic 12-membered macrolide isolated from the marine

dinoflagellate Amphidinium sp.[1] (strain Y-5).[1] Unlike bacterial polyketides which follow

colinear Type I Polyketide Synthase (PKS) logic, Amphidinolide Q originates from the highly

distinct "trans-AT" PKS machinery unique to dinoflagellates.[1] Its assembly involves the

condensation of acetate and propionate units, punctuated by non-canonical carbon deletions

and specific exo-methylene installations characteristic of the Amphidinium genus.[1]

Structural Deconstruction & Carbon Origin
To understand the biosynthesis, we must first map the carbon skeleton.[1] Amphidinolide Q
features a 12-membered lactone ring decorated with specific alkyl branches and an exo-

methylene group.[1]

Retrobiosynthetic Map
Based on structural congeners (Amphidinolides B, H, W) and stable isotope feeding studies on

related Amphidinium metabolites, the carbon framework of Amphidinolide Q is assembled as

follows:
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Structural Feature Biosynthetic Precursor Enzymatic Logic

Starter Unit Acetate (Acetyl-CoA)

Initiated by a KSQ

(Ketosynthase-like) or specific

AT domain.[1]

Polyketide Backbone Acetate & Propionate
Iterative condensation via

Claisen-type reactions.[1]

C-Methyl Groups Propionate (C2-Methyl)
Incorporation of

Methylmalonyl-CoA.[1]

Exo-methylene
Acetate +

-branching

Formed via an HMG-CoA

synthase (HCS) cassette

mechanism (see Section 3.2).

[1]

Lactone Closure Thioesterase (TE)

Macrocyclization via

nucleophilic attack of a distal

hydroxyl onto the thioester

carbonyl.[1]

The Biosynthetic Machinery: Dinoflagellate PKS
The biosynthesis of Amphidinolide Q does not occur on a standard bacterial Type I PKS

mega-enzyme.[1] Instead, it utilizes the unique Dinoflagellate PKS Architecture.[1]

The "Trans-AT" Paradigm
Genomic analysis of Amphidinium sp. reveals that the Polyketide Synthase genes are discrete

and monofunctional or di-domain proteins, rather than large multi-modular proteins.[1]

Discrete AT Domains: The Acyltransferase (AT) activity is provided in trans by standalone

enzymes, allowing for "stuttering" or iterative use of modules.[1]

Domain Scattering: Ketosynthase (KS), Ketoreductase (KR), and Dehydratase (DH) domains

are often encoded on separate genes, requiring specific protein-protein docking for chain

elongation.[1]
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The HMG-CoA Synthase (HCS) Cassette
A defining feature of Amphidinolide Q is the presence of an exo-methylene group.[1] In

standard PKS logic, this is difficult to install.[1] Amphidinium species utilize a "beta-branching"

cassette:

Beta-Alkylation: An HCS-like domain adds an acetyl group to the beta-keto position of the

growing chain.[1]

Processing: An Enoyl-CoA Hydratase (ECH) and a Ketosynthase (KS) variant process this

intermediate.[1]

Result: This sequence installs a pendant methyl or methylene group at the beta-position,

distinct from the alpha-methylation seen with propionate incorporation.[1]

Proposed Assembly Line Pathway
The following diagram illustrates the hypothetical flow of the polyketide chain through the

discrete PKS domains to form Amphidinolide Q.

Polyketide Elongation (Iterative/Trans-AT)
Acetyl-CoA

(Starter Unit) Module 1
(Acetate Ext.)
[KS][KR][ACP]

 Loading
Module 2

(Propionate Ext.)
[KS][AT][KR][ACP]

 Claisen Cond. Module 3
(HCS Cassette)

Exo-Methylene Install

 u03b2-branching Module 4
(Chain Termination)

[KS][DH][ER]

 Elongation Thioesterase (TE)
Macrocyclization

 Transfer Amphidinolide Q
(12-membered Macrolide)

 Release

Trans-AT
(Acyltransferase)

Acyl Loading

Click to download full resolution via product page

Figure 1: Proposed modular assembly of Amphidinolide Q, highlighting the trans-AT

mechanism and HCS cassette intervention.

Experimental Validation Protocols
To validate this pathway, the following self-validating experimental systems are standard in the

field.
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Stable Isotope Feeding ( )
Protocol: Culturing Amphidinium sp.[1][2][3][4] (strain Y-5) in seawater medium

supplemented with sodium [1-

C]acetate, [2-

C]acetate, and [1,2-

C

]acetate.[1]

Analysis:

C-NMR spectroscopy.

Expected Outcome:

Acetate Units: Contiguous doublets in the NMR spectrum indicate intact acetate

incorporation.[1]

Propionate Units: Observed as C-C-CH

patterns derived from acetate + SAM or direct propionate feeding (though dinoflagellates
often synthesize propionate via the ethylmalonyl-CoA pathway).[1]

Scrambling Check: Dinoflagellates have high metabolic scrambling (Krebs cycle); labeling

patterns must be corrected for background enrichment.

cDNA Library Screening[1]
Objective: Isolate the specific PKS genes responsible for Amphidinolide Q.

Method:

Extract total RNA from Amphidinium sp.[1] during the exponential growth phase (highest

toxin production).[1]
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Perform RT-PCR using degenerate primers targeting the Ketosynthase (KS) domains of

Type I PKS.[1]

Sequence amplicons and perform a BLAST search against known Amphidinium PKS

clusters (e.g., Amphidinolide H synthase).[1]

Total Synthesis as Structural Confirmation
The biosynthetic hypothesis is underpinned by the structural certainty provided by total

synthesis.[1] The absolute stereochemistry of Amphidinolide Q was confirmed by Kobayashi

et al. through asymmetric synthesis.[1]

Key Fragments: The synthesis relied on coupling a C1-C9 segment (containing the epoxide

and diene) with a C10-C12 segment.[1]

Relevance: The synthetic strategy often mimics the biosynthetic disconnection, joining two

major polyketide chains, suggesting the natural enzyme might also employ a convergent

assembly or a specific ring-closing geometry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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